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Compound of Interest

Compound Name: (x)-ADX 71743
Cat. No.: B1150280
Get Quote
\ J

Target: Metabotropic Glutamate Receptor 7 (mGlu7) | Class: Negative Allosteric Modulator
(NAM)

Executive Summary

(¥)-ADX 71743 is a potent, selective, and brain-penetrant negative allosteric modulator (NAM)
of the metabotropic glutamate receptor subtype 7 (mGlu7).[1][2][3][4] Unlike earlier tools (e.g.,
MMPIP) which suffered from off-target effects or poor solubility, ADX 71743 provides a robust
pharmacological probe to isolate mGlu7 function.

Its primary utility in synaptic physiology lies in its ability to block Long-Term Potentiation (LTP)
at Schaffer collateral-CA1 (SC-CAL1) synapses. This counter-intuitive effect—where blocking a
typically inhibitory receptor impairs plasticity—reveals a critical "disinhibition gating" mechanism
required for memory encoding. This guide details the mechanistic rationale, experimental
protocols, and data interpretation for using ADX 71743 in plasticity research.

Pharmacological Profile & Mechanism of Action[1]

[2][5][6]
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Chemical Identity & Selectivity
o |[UPAC Name: 6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydrobenzo[d]oxazol-4(5H)-one[1]

e Target: mGlu7 (Group Il mGIuR).[2][5][6][7]
» Binding Mode: Allosteric (Transmembrane domain). Non-competitive with glutamate.[3]
e Potency: IC50 = 300 nM (human mGlu7).[3]

o Selectivity: >100-fold selective over mGlu4 and mGlu8; inactive at Group I/ll mGluRs and
iIGIuRs.

The "Disinhibition Gate" Hypothesis

To understand why ADX 71743 blocks LTP, one must look beyond the classic autoreceptor
model. While mGIu7 is present on excitatory terminals, its critical role in CA1 plasticity is likely
located on GABAergic interneurons.

o Basal State: Inhibitory interneurons exert tonic inhibition on CA1 pyramidal neurons.

» High-Frequency Stimulation (HFS): Massive glutamate release activates low-affinity mGlu7
receptors on inhibitory terminals.

e mGlu7 Activation:
coupling
Inhibition of Ca
2.2 (N-type) channels
Suppression of GABA release.

e Result: The pyramidal neuron is "disinhibited,” allowing sufficient depolarization to unblock
NMDA receptors and induce LTP.

e ADX 71743 Effect: By blocking mGlu7, the "brake" on GABA release is removed. Inhibition
persists during HFS, preventing the depolarization required for LTP induction.
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Signaling Pathway Visualization

The following diagram illustrates the tri-partite interaction between the excitatory afferent, the
inhibitory interneuron, and the postsynaptic CA1 cell.
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Caption: Mechanism of ADX 71743-mediated LTP blockade via prevention of interneuron
disinhibition.

Experimental Protocols
Protocol A: Acute Hippocampal Slice Preparation
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Objective: Preserve metabolic health and mGIuR functionality for plasticity studies.
e Solution Preparation:

o Cutting Solution (Ice-cold): 110 mM Choline-Cl, 2.5 mM KCI, 1.25 mM NaH2PO4, 25 mM
NaHCO3, 20 mM Glucose, 0.5 mM CacCl2, 7 mM MgCI2. (Low Ca/High Mg reduces
excitotoxicity).

o aCSF (Recording): 124 mM NacCl, 2.5 mM KCI, 1.25 mM NaH2PO4, 26 mM NaHCO3, 10
mM Glucose, 2 mM CaCl2, 1 mM MgCI2.

o Note: Saturate all solutions with 95% 02 / 5% CO2.
 Dissection:

o Rapidly decapitate C57BL/6J mice (4—8 weeks old).

o Remove brain < 60 seconds; submerge in ice-cold Cutting Solution.

o Isolate hippocampus; cut transverse slices (300—400 pm) using a vibratome.
e Recovery:

o Incubate slices at 32°C for 30 mins in aCSF, then maintain at RT for >1 hour before
recording.

Protocol B: Electrophysiological Assessment of LTP

Objective: Validate ADX 71743 effect on HFS-induced LTP.
» Rig Setup:

o Transfer slice to submersion chamber (30-32°C).

o Perfusion rate: 2—3 mL/min.
» Electrode Placement:

o Stimulating: Concentric bipolar electrode in stratum radiatum (Schaffer Collaterals).
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o Recording: Glass micropipette (1-3 MQ) filled with aCSF in CA1 stratum radiatum.

Baseline Recording:
o Input/Output (1/O) curve: Determine intensity for 40—-50% max fEPSP slope.

o Record stable baseline for 20 minutes (stimulation @ 0.033 Hz).

Drug Application:
o Control Group: Vehicle (0.01% DMSO).

o Experimental Group: Peruse 10 pM (*)-ADX 71743 for 20 minutes prior to induction.

LTP Induction (HFS):

o Apply 2 trains of 100 Hz stimulation (1 sec duration), separated by 20 seconds.

Post-Induction:
o Continue recording fEPSP slope for 60 minutes.

o Expected Result: Control slices show ~140-160% potentiation. ADX 71743 treated slices
show significantly reduced or abolished LTP (~100-110%).

Slice Prep Recovery Baseline Rec Drug Wash-in " HFS Induction LTP Measurement
(Choline-Cl aCSF) (1h @ RT) (20 min) (ADX 71743, 10uM) V\C/Irrllttlicoa\ll\/ (2x 100Hz) (60 min post-HFS)
—

Click to download full resolution via product page
Caption: Electrophysiology workflow for assessing mGlu7 modulation of synaptic plasticity.

Data Synthesis & Comparative Pharmacology

ADX 71743 offers distinct advantages over previous generation compounds. The table below
contrasts it with other common mGIuR ligands.
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Compound

Primary Action

Target

Effect on SC-
CA1LTP

Key Notes

(£)-ADX 71743

NAM

mGlu7

Blocks

Brain penetrant;
validates
"disinhibition

gate" theory.

MMPIP

NAM

mGlu7

Variable/No
Effect

Poor solubility;
efficacy depends
on specific assay

conditions.

L-AP4

Agonist

Group Il

Depresses (LTD-
like)

Non-selective
(hits mGlu4/8);
causes
presynaptic

depression.

AMNO82

Modulator

mGlu7

Internalization

Only orally active
mGIu7 agonist;
causes rapid
receptor

internalization.

Key Insight: The blockade of LTP by ADX 71743 is specific to activity-dependent plasticity. It

does not significantly alter basal transmission at low frequencies, making it a "state-dependent”

modulator.

Therapeutic Implications

The ability of ADX 71743 to dampen plasticity mechanisms has translational relevance for

disorders characterized by maladaptive memory traces:

e Fear Extinction & PTSD: mGlu7 is highly expressed in the amygdala.[5][6] ADX 71743 has
been shown to disrupt the reconsolidation of fear memories.[8][9] By blocking the plasticity

required to "re-save" a retrieved memory, it may permanently weaken traumatic associations.
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Anxiety: The compound exhibits anxiolytic-like effects in the elevated plus-maze and marble-
burying tests, likely by dampening hyper-excitable circuits in the limbic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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